Cas no 123012-99-7 (Acetic acid, (5-amino-2-chloro-4-fluorophenoxy)-, pentyl ester)

• Product Name: Acetic acid, (5-amino-2-chloro-4-fluorophenoxy)-, pentyl ester
• CAS No: 123012-99-7
• MF: C₁₃H₁₇ClFNO₃
• MW: 289.73038649559
• CID: 3694266
• PubChem ID: 14617850
• Update Time: 2025-04-22

Acetic acid, (5-amino-2-chloro-4-fluorophenoxy)-, pentyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (5-amino-2-chloro-4-fluorophenoxy)-, pentyl ester
• Pentyl (5-amino-2-chloro-4-fluorophenoxy)acetate
• 123012-99-7
• JSVIYTXQMSYRIX-UHFFFAOYSA-N
• 4-chloro-2-fluoro-5-(pentyloxycarbonylmethyloxy)aniline
• DTXSID401339094
• SCHEMBL8598336

• Inchi： 1S/C13H17ClFNO3/c1-2-3-4-5-18-13(17)8-19-12-7-11(16)10(15)6-9(12)14/h6-7H,2-5,8,16H2,1H3
• InChI Key： JSVIYTXQMSYRIX-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1OCC(=O)OCCCCC)N)F

Computed Properties

• Exact Mass: 289.0880993Da
• Monoisotopic Mass: 289.0880993Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 61.6Ų